Cas no 741626-52-8 (2-(1H-pyrazol-1-yl)acetyl chloride)

• Product Name: 2-(1H-pyrazol-1-yl)acetyl chloride
• CAS No: 741626-52-8
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 6235949
• PubChem ID: 53859228
• Update Time: 2025-06-08

2-(1H-pyrazol-1-yl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)acetyl chloride
• EN300-2102722
• SCHEMBL8893769
• 741626-52-8

• Inchi： 1S/C5H5ClN2O/c6-5(9)4-8-3-1-2-7-8/h1-3H,4H2
• InChI Key： GVHLOAJAUKYLHZ-UHFFFAOYSA-N
• SMILES： ClC(CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1H-pyrazol-1-yl)acetyl chloride

Introduction to 2-(1H-pyrazol-1-yl)acetyl chloride (CAS No. 741626-52-8)

2-(1H-pyrazol-1-yl)acetyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 741626-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of acyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a pyrazole moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable building block for drug discovery and development.

The pyrazole ring is a heterocyclic aromatic compound characterized by a five-membered nitrogen-containing structure. This motif is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The incorporation of the pyrazole group into 2-(1H-pyrazol-1-yl)acetyl chloride enhances its potential as a pharmacophore, enabling the design of novel therapeutic agents with improved efficacy and selectivity.

2-(1H-pyrazol-1-yl)acetyl chloride is particularly noteworthy for its role in the synthesis of more complex molecules. Acyl chlorides are highly reactive intermediates that readily undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity makes them indispensable in the construction of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant structures.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole and related heterocycles due to their demonstrated potential in modulating various biological pathways. For instance, studies have shown that pyrazole-based compounds can interact with enzymes and receptors involved in inflammation and cancer progression. The acetyl chloride derivative serves as a versatile precursor for generating such derivatives, facilitating the exploration of novel therapeutic strategies.

The chemical synthesis of 2-(1H-pyrazol-1-yl)acetyl chloride typically involves the reaction of 1-(1H-pyrazol-1-yl)ethanone with thionyl chloride or phosphorus pentachloride under controlled conditions. This process converts the ketone into its corresponding acyl chloride, a transformation that is both efficient and scalable. The purity and yield of the final product are critical factors that influence its applicability in subsequent synthetic steps.

From a pharmaceutical perspective, 2-(1H-pyrazol-1-yl)acetyl chloride has been utilized in the development of small-molecule inhibitors targeting specific disease-related pathways. For example, researchers have explored its use in creating compounds that inhibit kinases involved in cancer cell proliferation. The pyrazole moiety's ability to engage with biological targets while maintaining structural flexibility allows for the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

Advances in computational chemistry have further enhanced the utility of 2-(1H-pyrazol-1-yl)acetyl chloride as a synthetic intermediate. Molecular modeling techniques enable researchers to predict the behavior of this compound in various reaction conditions, thereby streamlining the drug discovery process. By leveraging these tools, scientists can identify optimal synthetic routes and predict potential side reactions, reducing experimental trial-and-error.

The versatility of 2-(1H-pyrazol-1-yl)acetyl chloride extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research, where pyrazole-based compounds exhibit interesting properties such as metal chelation and herbicidal activity. The ability to functionalize this molecule through acylation reactions opens up numerous possibilities for creating tailored materials with specific functionalities.

In conclusion,2-(1H-pyrazol-1-yl)acetyl chloride (CAS No. 741626-52-8) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives,2-(1H-pyrazol-1-yl)acetyl chloride is poised to play an increasingly important role in addressing unmet medical needs.